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For Researchers, Scientists, and Drug Development Professionals

Concentrated nitric acid (HNO₃) is a powerful oxidizing agent and a highly corrosive mineral

acid indispensable in various research and development applications, including organic

synthesis, metal etching, and cleaning of laboratory glassware.[1][2] However, its potent

chemical properties necessitate stringent safety protocols to mitigate the significant risks it

poses to personnel and infrastructure. This guide provides an in-depth overview of the

essential safety precautions, emergency procedures, and handling protocols required when

working with concentrated nitric acid.

Hazard Identification and Risk Assessment
Concentrated nitric acid is a clear to yellowish liquid that can emit suffocating, acrid fumes.[3]

Fuming nitric acid, which has a higher concentration, may produce reddish fumes.[2] The

primary hazards associated with concentrated nitric acid include:

Extreme Corrosivity: Capable of causing severe chemical burns upon contact with skin,

eyes, and the respiratory and gastrointestinal tracts.[4][5] Eye contact can lead to permanent

corneal damage and blindness.[1][6]

Strong Oxidizer: It can violently react with a wide range of organic and inorganic materials,

including alcohols, solvents, metals, and reducing agents, potentially leading to fires or

explosions.[2][7][8]
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Inhalation Toxicity: Inhalation of nitric acid mists or vapors can cause severe irritation to the

respiratory tract, leading to delayed-onset pulmonary edema, a medical emergency that can

be fatal.[6][9]

Reactivity with Water: The dilution of concentrated nitric acid is an exothermic process that

can generate significant heat and cause splattering if not performed correctly.[9][10]

A thorough risk assessment should be conducted before any procedure involving concentrated

nitric acid to identify potential hazards and implement appropriate control measures.

Engineering Controls
Engineering controls are the first and most critical line of defense in minimizing exposure to

nitric acid hazards.

Chemical Fume Hood: All work with concentrated nitric acid must be conducted within a

properly functioning chemical fume hood to control the inhalation of corrosive and toxic

vapors.[1][11][12][13] The fume hood should be free of incompatible materials, especially

organics.[14]

Emergency Eyewash and Safety Shower: An easily accessible and regularly tested

emergency eyewash station and safety shower are mandatory in any area where nitric acid
is handled.[10][11][14][15] These should be reachable within 10-15 seconds of the work

area.

Ventilation: Adequate general laboratory ventilation is necessary to prevent the accumulation

of fugitive emissions.[10][16]

Storage Cabinets: Concentrated nitric acid should be stored in dedicated, acid-resistant

cabinets, preferably made of plastic or metal with a corrosion-proof liner.[12][13]

Personal Protective Equipment (PPE)
Appropriate PPE is essential to protect against direct contact with concentrated nitric acid.
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PPE Category Specification

Eye and Face

Chemical splash goggles are mandatory. A face

shield should be worn in conjunction with

goggles when handling larger quantities or when

there is a significant splash risk.[2][17]

Hand

Heavy-duty, chemical-resistant gloves are

required. Suitable materials include butyl rubber

and Viton®.[18] Nitrile gloves offer very little

protection against concentrated nitric acid and

can even ignite at high concentrations.[12][18]

Double gloving is often recommended.[12]

Body

A lab coat, preferably one that is chemical-

resistant, should be worn buttoned.[5][11] For

larger scale operations, a chemical-resistant

apron and sleeves are recommended.[14]

Footwear Closed-toe shoes are mandatory.[11]

Respiratory

In situations where engineering controls may not

be sufficient to maintain exposure below

occupational limits, a respirator approved for

acid gases should be used.[11]

Table 1: Personal Protective Equipment for Handling Concentrated Nitric Acid

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is crucial for preventing incidents.

Handling
Always add acid to water slowly and with constant stirring when diluting. Never add water to

acid, as this can cause a violent exothermic reaction and splattering.[10][14]

Use only compatible containers for handling and transferring nitric acid, such as those

made of glass, high-density polyethylene (HDPE), or Teflon®.[16][19]
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Transport nitric acid in secondary containment, such as a bottle carrier, to prevent spills in

case of primary container failure.[14][16][20]

Avoid contact with incompatible materials. A comprehensive, though not exhaustive, list of

incompatibilities is provided in Table 3.

Work with the smallest practical quantities of nitric acid.[18]

Storage
Store nitric acid in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources.[5][12][16]

Segregate nitric acid from all incompatible materials, particularly organic compounds,

flammable materials, bases, and reducing agents.[5][12][13]

Store nitric acid in its original container when possible, and ensure containers are tightly

closed.[1][18]

Store containers below eye level to minimize the risk of dropping and splashing.[14][20]

Use secondary containment trays or tubs to contain potential leaks.[1][12]

Occupational Exposure Limits
Various regulatory bodies have established occupational exposure limits for nitric acid to

protect workers from its harmful effects.

Organization TWA (8-hour) STEL (15-minute) IDLH

OSHA 2 ppm (5 mg/m³)[3][9] - -

NIOSH 2 ppm (5 mg/m³)[3][9]
4 ppm (10 mg/m³)[3]

[9]
25 ppm[3][9]

ACGIH
2 ppm (5.2 mg/m³)[3]

[9]

4 ppm (10 mg/m³)[3]

[9]
-

UK WEL - 1 ppm (2.6 mg/m³)[6] -
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Table 2: Occupational Exposure Limits for Nitric Acid TWA: Time-Weighted Average; STEL:

Short-Term Exposure Limit; IDLH: Immediately Dangerous to Life or Health; OSHA:

Occupational Safety and Health Administration; NIOSH: National Institute for Occupational

Safety and Health; ACGIH: American Conference of Governmental Industrial Hygienists; UK

WEL: United Kingdom Workplace Exposure Limit.

Emergency Procedures
Prompt and appropriate action is critical in the event of a nitric acid-related emergency.

First Aid
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[1][4] Seek immediate medical attention.[1]

Eye Contact: Immediately flush the eyes with water for at least 15-30 minutes, holding the

eyelids open.[1][9] Remove contact lenses if present and easy to do.[9] Seek immediate

medical attention.[1][4]

Inhalation: Move the victim to fresh air immediately.[1][4] If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration.[21] Seek immediate medical

attention.[1] Note that symptoms such as pulmonary edema can be delayed for several

hours to days.[6][9]

Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with

water and have them drink a glass of water or milk.[4][21] Seek immediate medical attention.

[4]

Spill Response
The appropriate response to a nitric acid spill depends on its size and location.

Small Spills (<1 Liter):

Alert personnel in the immediate area.

Ensure proper PPE is worn.
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Contain the spill with an inert absorbent material such as sand, earth, or a commercial

acid spill kit.[1][19] Do not use combustible materials like sawdust.[14]

Neutralize the spill by slowly adding a weak base, such as sodium bicarbonate or sodium

carbonate, from the outside in.[1][18][22]

Collect the neutralized residue into a suitable, labeled waste container.

Decontaminate the spill area with soap and water.[14]

Large Spills (>1 Liter):

Evacuate the laboratory immediately and alert others.[1][22]

Close the laboratory doors.

Contact your institution's emergency response team or local emergency services.[1]

Waste Disposal
Nitric acid waste is considered hazardous and must be disposed of according to institutional

and local regulations.

Collect nitric acid waste in a dedicated, properly labeled, and compatible container.[12][18]

Never mix nitric acid waste with other waste streams, especially organic solvents or other

incompatible chemicals.[7][14][23]

Arrange for disposal through your institution's environmental health and safety department.

[18][24]

Chemical Compatibility
The strong oxidizing nature of concentrated nitric acid makes it incompatible with a wide range

of substances.
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Incompatible Material Class Examples

Organic Compounds

Alcohols, acetone, acetic acid, acetic anhydride,

acetonitrile, organic solvents, charcoal,

turpentine.[1][7][8][25]

Bases
Sodium hydroxide, potassium hydroxide,

ammonia.[9][12]

Reducing Agents Metal hydrides, formic acid.[8]

Metals

Powdered metals, alkali metals (sodium,

potassium), alkaline earth metals (magnesium,

calcium), copper, brass.[7][9][25]

Other Cyanides, sulfides, carbides.[9]

Table 3: Common Incompatibilities of Concentrated Nitric Acid
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Hierarchy of Controls for Nitric Acid Safety

Elimination
(e.g., use a less hazardous acid)

Substitution
(e.g., use dilute nitric acid)

Most Effective

Engineering Controls
(e.g., fume hood, ventilation)

Administrative Controls
(e.g., SOPs, training)

Personal Protective Equipment
(e.g., gloves, goggles)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing nitric acid risks.
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Nitric Acid Spill Occurs

Assess Spill Size

Small Spill (<1L)

< 1 Liter

Large Spill (>1L)

> 1 Liter

Alert Nearby Personnel Evacuate Area

Don Appropriate PPE

Contain with Inert Absorbent

Neutralize with Weak Base

Collect Residue for Disposal

Decontaminate Area

Spill Managed

Call Emergency Response
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Caption: Decision workflow for nitric acid spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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